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Compound of Interest

Compound Name: Dilithium azelate

Cat. No.: B1614953

Dilithium Azelate: A Technical Guide for
Researchers
Abstract

This technical guide provides a comprehensive overview of dilithium azelate, including its
chemical properties, synthesis, and known applications. While direct research into the
pharmacological applications of dilithium azelate is limited, this document explores its
potential therapeutic relevance by examining the well-established biological activities of its
constituent components: azelaic acid and lithium. This guide is intended for researchers,
scientists, and professionals in drug development who are interested in the potential
applications of this compound.

Introduction

Dilithium azelate is the dilithium salt of azelaic acid, a naturally occurring dicarboxylic acid.
While its primary industrial application is as a thickening agent in the manufacturing of lithium
complex greases, the compound holds potential interest for biomedical research due to the
known therapeutic effects of both the azelate and lithium ions. Azelaic acid is recognized for its
dermatological applications, including the treatment of acne and rosacea, and has been
investigated for its anti-cancer properties. Lithium is a well-established therapeutic agent for
bipolar disorder and has demonstrated neuroprotective effects. This guide summarizes the

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1614953?utm_src=pdf-interest
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

current knowledge on dilithium azelate and provides a theoretical framework for its potential in
drug development.

Chemical and Physical Properties

Dilithium azelate is a white crystalline powder.[1] Key quantitative data for the compound are
summarized in the table below.

Property Value Reference
CAS Number 38900-29-7 [2]
Molecular Formula C9H14Li204 [1]
Molecular Weight 200.09 g/mol [3]
IUPAC Name dilithium nonanedioate [3]

Synthesis of Dilithium Azelate

The synthesis of dilithium azelate is achieved through a straightforward acid-base reaction
between azelaic acid and a lithium base, typically lithium hydroxide. The reaction involves the
deprotonation of the two carboxylic acid groups of azelaic acid by the lithium hydroxide to form
the dilithium salt and water.

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a general method for the synthesis of dilithium azelate in a laboratory
setting.

Materials:

Azelaic acid (C9H1604)

Lithium hydroxide monohydrate (LIOH-H20)

Deionized water

Ethanol
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Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

e Heating mantle

o Condenser

e Buchner funnel and filter flask
e Vacuum source

e Drying oven or desiccator
Procedure:

o Dissolution: In a round-bottom flask, dissolve a known quantity of azelaic acid in a minimal
amount of warm ethanol.

e Preparation of Lithium Hydroxide Solution: In a separate beaker, prepare a solution of lithium
hydroxide monohydrate in deionized water. A stoichiometric amount of lithium hydroxide (2
moles of LiOH for every 1 mole of azelaic acid) is required.

e Reaction: Slowly add the lithium hydroxide solution to the stirred azelaic acid solution. An
exothermic reaction will occur.

o Reflux: Attach a condenser to the flask and heat the mixture to reflux for 2-3 hours to ensure
the reaction goes to completion.

e Cooling and Precipitation: Allow the reaction mixture to cool to room temperature. The
dilithium azelate will precipitate out of the solution. The precipitation can be further
encouraged by placing the flask in an ice bath.

« |solation: Collect the precipitate by vacuum filtration using a Blichner funnel.
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+ Washing: Wash the collected solid with a small amount of cold ethanol to remove any
unreacted starting materials or impurities.

¢ Drying: Dry the purified dilithium azelate in a drying oven at a low temperature or in a
desiccator under vacuum to a constant weight.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Azelaic Acid Exerts Antileukemia Effects against Acute Myeloid Leukemia by Regulating
the Prdxs/ROS Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1614953?utm_src=pdf-body-img
https://www.benchchem.com/product/b1614953?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/33425206/
https://pubmed.ncbi.nlm.nih.gov/33425206/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 2. CAS Common Chemistry [commonchemistry.cas.org]
e 3. GSRS [precision.fda.gov]

¢ To cite this document: BenchChem. [CAS number and molecular formula of Dilithium
azelate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614953#cas-number-and-molecular-formula-of-
dilithium-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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